Cas no 46126-83-4 (2,5-Pyridinediacetonitrile)

2,5-Pyridinediacetonitrile structure
2,5-Pyridinediacetonitrile structure
Product Name:2,5-Pyridinediacetonitrile
CAS No:46126-83-4
MF:C9H7N3
MW:157.171981096268
CID:1061374
PubChem ID:55268106
Update Time:2025-08-05

2,5-Pyridinediacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyridinediacetonitrile
    • 2,5-Pyridinediaceton
    • SCHEMBL3673652
    • 2-[6-(cyanomethyl)pyridin-3-yl]acetonitrile
    • DB-260403
    • starbld0001785
    • AKOS006314667
    • 2,2'-(Pyridine-2,5-diyl)diacetonitrile
    • 2-[5-(Cyanomethyl)pyridin-2-yl]acetonitrile; 2-[6-(cyanomethyl)pyridin-3-yl]acetonitrile
    • 46126-83-4
    • G90808
    • Inchi: 1S/C9H7N3/c10-5-3-8-1-2-9(4-6-11)12-7-8/h1-2,7H,3-4H2
    • InChI Key: QMTVTHRQZWBLQN-UHFFFAOYSA-N
    • SMILES: N1C=C(CC#N)C=CC=1CC#N

Computed Properties

  • Exact Mass: 157.063997236g/mol
  • Monoisotopic Mass: 157.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 60.5Ų

2,5-Pyridinediacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P991810-100mg
2,5-Pyridinediacetonitrile
46126-83-4
100mg
$207.00 2023-05-17
TRC
P991810-1g
2,5-Pyridinediacetonitrile
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1g
$ 1200.00 2023-09-06
TRC
P991810-1000mg
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1g
$1642.00 2023-05-17
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